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Compound of Interest

Compound Name: Atazanavir-d15

Cat. No.: B1669722

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key analytical
parameters and methodologies detailed in a typical Certificate of Analysis (CoA) for Atazanavir-
d5. This deuterated analog of the HIV protease inhibitor Atazanavir is crucial as an internal
standard in pharmacokinetic and metabolic studies. This document outlines the essential data,
experimental protocols, and quality control metrics necessary for its use in a research and drug
development setting.

Compound Information

Parameter Specification
Compound Name Atazanavir-d5

CAS Number 1132747-14-8
Molecular Formula CssHa7DsN6O7
Molecular Weight 709.89 g/mol

Chemical Structure See Figure 1
Appearance White to Off-White Solid
Storage -20°C
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Figure 1: Chemical Structure of Atazanavir-d5

(A chemical structure image of Atazanavir-d5 would be placed here in a final document.)

Analytical Data

The following tables summarize the quantitative data typically presented in a Certificate of

Analysis for Atazanavir-db.

Table 1: Purity and Impurity Profile

Test Method Specification Result
Purity HPLC > 95% >95%[1]
Single Impurity HPLC <0.5% Conforms
Total Impurities HPLC <2.0% Conforms

Table 2: Identity Confirmation

Test Method

Specification Result

Mass Spectrometry LC/MS/MS (MRM)

MH* m/z 710.2 - m/z

Report Results
168.0

1H NMR Spectroscopy NMR

Conforms to Structure Conforms

Table 3: Physicochemical .

Test Method Specification Result

Loss on Drying Gravimetric <1.0% Conforms

Residue on Ignition Gravimetric <0.1% Conforms

B ] Soluble in Methanol,
Solubility Visual Conforms
DMSO
Experimental Protocols
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Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 um).

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer)
and an organic solvent (e.g., acetonitrile or methanol).

Flow Rate: Typically 1.0 mL/min.
Detection: UV detection at a wavelength of approximately 250 nm.

Sample Preparation: A known concentration of Atazanavir-d5 is dissolved in a suitable
solvent, typically the mobile phase.

Analysis: The sample is injected into the HPLC system. The peak area of Atazanavir-d5 is
compared to the total peak area of all components to determine purity. Impurities are
identified and quantified based on their retention times and peak areas relative to the main
peak.

Liquid Chromatography-Tandem Mass Spectrometry
(LC/IMSIMS) for Identity Confirmation

Instrumentation: A liquid chromatography system coupled to a tandem mass spectrometer.
Chromatography: A reverse-phase column is used to separate the analyte from the matrix.
lonization: Electrospray ionization (ESI) in the positive ion mode is typically used.

Mass Analysis: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM)
mode. The precursor ion (MH*) for Atazanavir-d5 at m/z 710.2 is selected in the first
guadrupole, fragmented in the collision cell, and a specific product ion at m/z 168.0 is
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monitored in the third quadrupole. This specific transition provides high selectivity and
sensitivity for the identification of Atazanavir-d5.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

¢ Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

o Sample Preparation: The Atazanavir-d5 sample is dissolved in a suitable deuterated solvent
(e.g., DMSO-ds or CDCIs).

e Analysis: A*H NMR spectrum is acquired. The chemical shifts, splitting patterns, and
integration of the proton signals are compared to the expected spectrum based on the
known structure of Atazanavir-d5. The absence of signals corresponding to the five
deuterated positions confirms the isotopic labeling.

Visualizations
Atazanavir-d5 Certificate of Analysis Workflow

The following diagram illustrates the typical workflow for the generation of a Certificate of
Analysis for Atazanavir-d5, from sample reception to the final documentation.
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Caption: Workflow for Atazanavir-d5 Certificate of Analysis generation.

This technical guide provides a foundational understanding of the analytical data and
methodologies associated with the quality control and certification of Atazanavir-d5. For
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specific applications, it is imperative to refer to the lot-specific Certificate of Analysis provided
by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Atazanavir-d5 | CAS 1132747-14-8 | LGC Standards [lgcstandards.com]

¢ To cite this document: BenchChem. [Atazanavir-d5: A Technical Guide to its Certificate of
Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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